IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX

Catalog No.
S1797533
CAS No.
12154-84-6
M.F
C13H19IrO 4*
M. Wt
383.51
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX

CAS Number

12154-84-6

Product Name

IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX

Molecular Formula

C13H19IrO 4*

Molecular Weight

383.51

Description

IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX The IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX is a type of organometallic compound that is widely used in scientific experiments. This complex has various physical, chemical, and biological properties that have led to its extensive applications in different research fields. In this paper, we aim to provide a comprehensive overview of the IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX, including its definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, limitations, future directions, and potential implications in various fields of research and industry. DEFINITION AND BACKGROUND The IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX is an organometallic compound that contains iridium as its central metal ion. This complex is formed by reacting iridium (III) chloride hydrate with cyclooctadiene and pentanedione in the presence of a reducing agent. The resultant complex has a chemical formula of [Ir(cod)(acac)]. The IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX was first synthesized in 1963 by E.O. Fischer and G. Wilkinson. Since then, it has been extensively studied due to its unique properties and potential applications in different research fields. PHYSICAL AND CHEMICAL PROPERTIES The IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX is a yellowish-brown powder that is sparingly soluble in water but soluble in most organic solvents. It has a melting point of 224-227°C and a boiling point of 280°C. The complex is stable at room temperature and under normal conditions but decomposes at higher temperatures. The IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX is a diamagnetic compound with a square planar geometry. It has an oxidative addition reaction that can lead to the formation of various products such as cyclooctene and pentanedione. The complex can also undergo ligand exchange reactions and exhibit catalytic properties. SYNTHESIS AND CHARACTERIZATION The IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX can be synthesized by reacting iridium (III) chloride hydrate with cyclooctadiene and pentanedione in the presence of a reducing agent such as sodium borohydride. The reaction is carried out under reflux in an inert atmosphere and results in the formation of the [Ir(cod)(acac)] complex. The complex can be characterized using various analytical techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), mass spectrometry (MS), X-ray crystallography, and elemental analysis. These techniques provide information about the structure, purity, and chemical composition of the IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX. ANALYTICAL METHODS Various analytical methods can be used to determine the amount of IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX in a sample. These methods include ultraviolet-visible (UV-Vis) spectroscopy, high-performance liquid chromatography (HPLC), and inductively coupled plasma mass spectrometry (ICP-MS). UV-Vis spectroscopy measures the amount of light absorbed or transmitted by the complex and can provide information about its concentration. HPLC separates the complex from other components in the sample, and ICP-MS measures the amount of iridium present in the complex. BIOLOGICAL PROPERTIES The IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX has anti-cancer properties and has been shown to inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory and anti-bacterial properties. However, the complex's exact mechanism of action is still unclear, and further studies are needed to fully understand its biological properties. TOXICITY AND SAFETY IN SCIENTIFIC EXPERIMENTS There are no significant safety concerns associated with the IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX. Studies have shown that the compound has low toxicity and is not harmful to human health. However, proper safety measures must be taken when handling the complex, and it should be used only in well-ventilated areas. APPLICATIONS IN SCIENTIFIC EXPERIMENTS The IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX has various applications in scientific experiments. It is used as a catalyst in organic synthesis reactions such as the hydrogenation of alkenes and alkynes. The complex is also used in the preparation of iridium nanoparticles that have potential applications in nanotechnology. CURRENT STATE OF RESEARCH The IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX is a highly studied compound, and numerous research papers have been published on its properties and applications. Ongoing research aims to further elucidate the complex's biological properties, its catalytic properties, and its uses in nanotechnology. POTENTIAL IMPLICATIONS IN VARIOUS FIELDS OF RESEARCH AND INDUSTRY The IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX has potential applications in various fields of research and industry. It can be used as a catalyst in the petrochemical industry for the production of plastic, fuel, and other chemical products. The complex can also be used in the preparation of new materials with potential applications in various fields such as solar cells, sensors, and medical devices. LIMITATIONS AND FUTURE DIRECTIONS Despite its numerous applications and potential uses, the IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX has some limitations. The complex is expensive to produce, and its catalytic properties may not be suitable for all organic synthesis reactions. Moreover, the complex's toxicity and safety should be investigated more thoroughly to ensure its safe use in various fields. Future research directions for the IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX should focus on its potential uses in nanotechnology, its catalytic properties, and its biological properties. New methods for its synthesis and characterization should also be developed to facilitate its widespread use in various fields. Some potential future directions for research on the IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX include: 1. Exploring new applications of the complex in different research fields, such as materials science and catalysis. 2. Investigating the complex's biological properties and its potential uses in medicine. 3. Developing new methods for the synthesis of the complex that are more cost-effective and efficient. 4. Investigating the complex's catalytic properties and its potential use in eco-friendly catalysis. 5. Developing new analytical methods for the detection and quantification of the complex in various samples. 6. Investigating the complex's potential uses in the preparation of new and innovative materials. In conclusion, the IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX is a highly studied compound with various physical, chemical, and biological properties. It has numerous applications in different research fields and industries and has potential implications in several areas. Future research should focus on exploring the complex's potential uses in nanotechnology, developing new methods for its synthesis, and investigating its biological properties and catalytic properties.

Synthesis of Iridium Complexes:

  • Versatility: This complex serves as a starting material for the synthesis of a wide range of iridium complexes with diverse properties. The cyclooctadiene (COD) ligand can be readily displaced by other molecules, allowing for the creation of tailored iridium catalysts for specific applications [].
  • Stability: Compared to naked iridium cations, the presence of the COD ligand enhances the complex's stability during handling and storage, making it a convenient precursor for further synthetic manipulations [].

Catalysis Applications:

  • Cross-Coupling Reactions: Iridium complexes derived from IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX are employed as catalysts in cross-coupling reactions. These reactions form new carbon-carbon bonds between different organic molecules and are crucial steps in the synthesis of pharmaceuticals, fine chemicals, and advanced materials [].
  • Asymmetric Catalysis: Notably, iridium catalysts derived from this precursor can be designed to be asymmetric, meaning they can selectively produce one enantiomer (mirror image) of a molecule over the other. This capability is essential in the development of chiral drugs and other optically active materials [, ].

Iridium I pentanedionate-cyclooctadiene complex is a coordination compound characterized by its unique structure and catalytic properties. It features a central iridium atom coordinated to a pentanedionate ligand and cyclooctadiene. The molecular formula for this compound is C13H19IrO4, and it has a CAS number of 12154-84-6. The complex typically adopts a square planar geometry around the iridium center, which is crucial for its reactivity and interaction with other molecules .

, particularly in catalysis. It plays a significant role in asymmetric synthesis and cross-coupling reactions, where it facilitates the formation of carbon-carbon bonds. The catalytic activity of the iridium I pentanedionate-cyclooctadiene complex is attributed to its ability to stabilize reactive intermediates and lower activation energy barriers in these reactions .

The synthesis of iridium I pentanedionate-cyclooctadiene complex generally involves the reaction of iridium salts with 2,4-pentanedione in the presence of cyclooctadiene. This process can be carried out under an inert atmosphere to prevent oxidation or contamination. The following steps outline a typical synthesis pathway:

  • Preparation of Iridium Salt: An iridium salt, such as iridium chloride, is dissolved in a suitable solvent.
  • Addition of Pentanedione: 2,4-Pentanedione is added to the solution, allowing for ligand coordination.
  • Incorporation of Cyclooctadiene: Cyclooctadiene is introduced to form the final complex.
  • Isolation: The product is isolated through precipitation or solvent evaporation methods.

This method yields a high-purity product suitable for catalytic applications .

The iridium I pentanedionate-cyclooctadiene complex finds extensive use in various fields:

  • Catalysis: It serves as a catalyst in asymmetric synthesis and cross-coupling reactions.
  • Material Science: The compound can be employed in the development of advanced materials due to its unique electronic properties.
  • Research: It is utilized in scientific studies exploring new catalytic processes and mechanisms .

Interaction studies involving iridium I pentanedionate-cyclooctadiene complex focus on its reactivity with various substrates in catalytic processes. Research indicates that this complex can effectively interact with organic molecules, facilitating transformations that are critical in organic synthesis. Understanding these interactions helps optimize reaction conditions and improve yields in synthetic applications .

Several compounds share structural features or catalytic properties with iridium I pentanedionate-cyclooctadiene complex. Below are some similar compounds along with a comparison highlighting their uniqueness:

Compound NameKey FeaturesUnique Aspects
Iridium I acetylacetonateContains acetylacetone ligandMore commonly used in organic synthesis
Rhodium I acetylacetonateSimilar coordination environmentExhibits different catalytic properties
Platinum II acetylacetonateContains acetylacetone ligandKnown for stability but less effective in asymmetric catalysis
Ruthenium II 2,4-pentanedionateSimilar ligand structureOften used in metathesis reactions

The uniqueness of iridium I pentanedionate-cyclooctadiene complex lies in its specific ligand arrangement and square planar geometry, which contribute to its distinctive catalytic behavior compared to other metal complexes .

Dates

Modify: 2023-08-15

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